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These application notes provide a comprehensive guide for incorporating the Autism Diagnostic

Observation Schedule (ADOS) into longitudinal autism research. Adherence to these protocols

is crucial for ensuring data integrity, comparability across time points, and the overall validity of

study findings.

Introduction to ADOS in Longitudinal Research
The Autism Diagnostic Observation Schedule, Second Edition (ADOS-2) is a semi-structured,

standardized assessment of communication, social interaction, play, and restricted and

repetitive behaviors.[1] While originally designed for diagnostic purposes, its use has expanded

into tracking symptom severity and developmental trajectories in longitudinal research studies.

[2][3]

A key challenge in longitudinal autism research is the developmental changes in participants,

particularly in their language abilities, which can necessitate a change in the ADOS-2 module

used over time.[4] To address this, the Calibrated Severity Score (CSS) was developed. The

CSS provides a standardized metric of autism symptom severity that is less influenced by age

and language level compared to raw scores, allowing for more reliable comparisons across

different modules and time points.[4][5][6]

Data Presentation: Longitudinal ADOS-2 CSS Data
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The following tables summarize quantitative data from longitudinal studies that have utilized the

ADOS-2 and its Calibrated Severity Score to track changes in autism symptom severity over

time. These examples illustrate different patterns of symptom trajectory.

Table 1: Trajectory Classes of ADOS Calibrated Severity Scores (CSS) in Children with ASD[2]

[7]

Trajectory Class Percentage of Participants
Description of CSS
Trajectory

Persistent High Severity >80% (in some studies)
Consistently high ADOS CSS

over several years.

Persistent Moderate Severity
Stable, moderate levels of

ADOS CSS over time.

Improving Small proportion

Decrease in ADOS CSS over

time, indicating a reduction in

symptom severity.

Worsening Small proportion

Increase in ADOS CSS over

time, indicating an increase in

symptom severity.

Table 2: Changes in ADOS-2 CSS Over a Three-Year Follow-Up in Children with ASD[3]

ADOS-2 CSS Trajectory Percentage of Children

Decreased Severity 29.1%

Increased Severity 21.9%

Stable High Severity 34.4%

Stable Low Severity 14.6%

Table 3: Mean ADOS Raw Scores and Calibrated Severity Scores by Age and Language

Level[4]
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Age/Language
Group

N
Mean Raw Total
Score (SD)

Mean Calibrated
Severity Score (SD)

Module 1, No Words,

Age 2
203 20.13 (4.83) 7.29 (2.11)

Module 1, No Words,

Age 3
162 19.16 (5.22) 6.84 (2.29)

Module 1, Some

Words, Age 2
100 17.50 (5.60) 6.78 (2.36)

Module 1, Some

Words, Age 3
114 16.55 (5.42) 6.35 (2.22)

Module 2, Age < 5 288 13.91 (5.49) 5.96 (2.25)

Module 2, Age >= 5 240 14.70 (5.42) 6.20 (2.23)

Module 3 600 11.23 (5.08) 5.86 (2.19)

Note: This table, adapted from Gotham et al. (2009), illustrates how raw scores can vary

significantly by module and age, while CSS provides a more consistent metric.

Experimental Protocols
Longitudinal Study Workflow
This protocol outlines the key steps for conducting a longitudinal study using the ADOS-2.

Protocol 1: Overall Longitudinal Study Workflow

Participant Recruitment and Baseline Assessment:

Recruit a well-defined cohort of participants.

Conduct a comprehensive baseline assessment including the ADOS-2, cognitive testing,

and adaptive behavior measures.

A trained and research-reliable examiner must administer the ADOS-2.
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Follow-Up Assessments:

Schedule follow-up assessments at predetermined intervals (e.g., annually, biennially).

At each time point, re-assess participants using a consistent battery of tests, including the

ADOS-2.

The choice of ADOS-2 module should be based on the participant's current expressive

language level.[1]

Maintaining Inter-Rater Reliability:

All examiners must be trained to research reliability on the ADOS-2.

Implement a plan for maintaining reliability throughout the study. This should include

regular consensus scoring of a subset of administrations (e.g., 10-20% of videos) by

multiple reliable examiners to prevent "rater drift."

Data Management and Analysis:

Score all ADOS-2 administrations and calculate both raw scores and Calibrated Severity

Scores (CSS).

Enter data into a secure database.

Utilize appropriate statistical methods for longitudinal data analysis to model trajectories of

ADOS CSS over time.

Detailed Protocol for Longitudinal ADOS-2
Administration
Protocol 2: ADOS-2 Administration and Scoring in a Longitudinal Context

Examiner Training and Reliability:

All examiners must complete a certified ADOS-2 training workshop.
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To achieve research reliability, examiners must demonstrate high levels of agreement

(typically ≥80%) with a certified trainer on the administration and coding of all ADOS-2

modules.

Establish a system for ongoing reliability checks within the research team.

Module Selection at Each Time Point:

At each assessment point, determine the most appropriate ADOS-2 module based on the

participant's expressive language skills.

Toddler Module: For children 12-30 months of age.

Module 1: For children 31 months and older who use single words or are nonverbal.

Module 2: For children who use phrase speech but are not yet fluent.

Module 3: For verbally fluent children and young adolescents.

Module 4: For verbally fluent older adolescents and adults.

Document the rationale for module selection at each time point.

Standardized Administration:

Administer the ADOS-2 in a quiet, controlled environment with minimal distractions.

Strictly adhere to the standardized administration and coding procedures outlined in the

ADOS-2 manual.

Video record all administrations to allow for later review and reliability coding.

Scoring and Data Entry:

Score the ADOS-2 protocol immediately following the administration.

A second, independent, and reliable coder should score a percentage of the video-

recorded administrations to ensure ongoing inter-rater reliability.
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Enter the raw scores and calculate the Calibrated Severity Scores (CSS) for Social Affect

(SA), Restricted and Repetitive Behaviors (RRB), and Total.

Record all scores in the study's database.
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Caption: Workflow for a longitudinal autism research study utilizing the ADOS-2.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b8022684?utm_src=pdf-body-img
https://www.benchchem.com/product/b8022684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8022684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship for ADOS Module Selection Over
Time
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Caption: Decision-making process for selecting the appropriate ADOS-2 module at each time

point.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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